Cas no 87056-78-8 (Quinagolide)

Quinagolide structure
Quinagolide structure
Product Name:Quinagolide
CAS No:87056-78-8
MF:C20H33N3O3S
MW:395.559324026108
CID:61042
PubChem ID:3086401
Update Time:2025-04-18

Quinagolide Chemical and Physical Properties

Names and Identifiers

    • Quinagolide
    • 3-(diethylsulfamoylamino)-6-hydroxy-1-propyl-3,4,4a,5,10,10a-hexahydro-2H-benzo[g]quinoline
    • (+-)-N,N-Diethyl-N'-((3R*,4aR*,10aS*)-1,2,3,4,4a,5,10,10a-octahydro-6-hydroxy-1-propylbenzo(g)quinolin-3-yl)sulfamide
    • CV205-502
    • Quinagolida [INN-Spanish]
    • Quinagolidum [INN-Latin]
    • Uinagolide
    • (3S,4aS,10aR)-3-(diethylsulfamoylamino)-6-hydroxy-1-propyl-3,4,4a,5,10,10a-hexahydro-2H-benzo[g]quinoline
    • BDBM50225362
    • Norprolac;SDZ 205-502;CV 205-502
    • (3S,4aS,10aR)-3-[(diethylsulfamoyl)amino]-1-propyl-1H,2H,3H,4H,4aH,5H,10H,10aH-benzo[g]quinolin-6-ol
    • CHEBI:135627
    • SCHEMBL143485
    • 140630-80-4
    • 87056-78-8
    • EN300-18435304
    • Quinagolide (INN/BAN)
    • NCGC00522534-01
    • Norprolac
    • rel-N,N-Diethyl-N'-[(3R,4aR,10aS)-1,2,3,4,4a,5,10,10a-octahydro-6-hydroxy-1-propylbenzo[g]quinolin-3-yl]sulfamide
    • CHEMBL290962
    • Q4860568
    • CV 205-502
    • NS00069177
    • DB09097
    • D07217
    • Inchi: 1S/C20H33N3O3S/c1-4-10-22-14-17(21-27(25,26)23(5-2)6-3)11-16-12-18-15(13-19(16)22)8-7-9-20(18)24/h7-9,16-17,19,21,24H,4-6,10-14H2,1-3H3/t16-,17+,19-/m1/s1
    • InChI Key: GDFGTRDCCWFXTG-ZIFCJYIRSA-N
    • SMILES: S(N(CC)CC)(N[C@@H]1CN(CCC)[C@@H]2CC3C=CC=C(C=3C[C@H]2C1)O)(=O)=O

Computed Properties

  • Exact Mass: 395.22400
  • Monoisotopic Mass: 395.224
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 3.1
  • Topological Polar Surface Area: 81.3A^2

Experimental Properties

  • Density: 1.23
  • Melting Point: 122.5-124°
  • Boiling Point: 539.1°Cat760mmHg
  • Flash Point: 279.8°C
  • Refractive Index: 1.598
  • PSA: 81.26000
  • LogP: 3.54570

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